5-Chloro-3-phenylisoxazole

• IUPAC Name: 5-chloro-3-phenyl-1,2-oxazole
• InChI: InChI=1S/C9H6ClNO/c10-9-6-8(11-12-9)7-4-2-1-3-5-7/h1-6H
• InChI Key: KWVZAEKGUQQYMK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=C2)Cl
• Molecular Formula: C9H6ClNO
• DSSTOX Substance ID: DTXSID50315671
• Molecular Weight: 179.60 g/mol
• CAS RN: 3356-89-6

Description

5-Chloro-3-phenylisoxazole is a chemical compound with the molecular formula C9H6ClNO. It is a member of the isoxazole family, which is a five-membered heterocyclic moiety commonly found in many commercially available drugs.

Molecular Structure Analysis

The molecular weight of 5-Chloro-3-phenylisoxazole is 179.60 g/mol. The InChI code is InChI=1S/C9H6ClNO/c10-9-6-8 (11-12-9)7-4-2-1-3-5-7/h1-6H. The Canonical SMILES is C1=CC=C (C=C1)C2=NOC (=C2)Cl.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5-Chloro-3-phenylisoxazole include a molecular weight of 179.60 g/mol, and it has a structure with a five-membered heterocyclic moiety.

Scientific Research Applications

5-Chloro-3-phenylisoxazole: A Comprehensive Analysis of Scientific Research Applications

Pharmacological Research: Isoxazoles, including 5-Chloro-3-phenylisoxazole, are known for their diverse pharmacological activities. .

Antifungal Activity: Compounds similar to 5-Chloro-3-phenylisoxazole have been synthesized and tested for in vitro antifungal activities against pathogens like B. cinerea and R. .

Synthetic Organic Chemistry: The isoxazole ring is a key feature in synthetic organic chemistry, often used in the synthesis of more complex molecules. .

Material Science: Isoxazoles have been used in creating materials with liquid crystalline properties. .

Medicinal Chemistry: .

Cross-Coupling Reactions: Highly functionalized isoxazoles are increasingly used in cross-coupling reactions, a powerful tool in modern organic synthesis. .

Future Directions

Isoxazole and its derivatives, including 5-Chloro-3-phenylisoxazole, have significant importance in the field of drug discovery. There is a continuous effort to develop new eco-friendly synthetic strategies for isoxazole synthesis. The future direction in the development of isoxazole-based compounds lies in the potential of more potent and specific analogs for biological targets.

Mechanism of Action

Target of Action

Isoxazole derivatives are known to interact with various biological targets, contributing to their diverse applications in medicinal chemistry .

Mode of Action

Isoxazole derivatives can interact with their targets in various ways, potentially leading to changes in cellular processes .

Biochemical Pathways

Isoxazole derivatives are known to be involved in a variety of biochemical pathways, influencing numerous downstream effects .

Pharmacokinetics

It is suggested to have high gi absorption and is considered bbb permeant . . These properties can impact the bioavailability of the compound.

Result of Action

Isoxazole derivatives are known to exhibit various biological activities, which can lead to diverse cellular effects .

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To 84.3 g (0.55 mol) of phosphorus oxychloride, 18.3 g (0.11 mol) of 3-phenyl-5-isoxazolone were added under stirring. While the internal temperature was maintained at 0°-10.C., 11.1 g (0.11 mol) of triethylamine were added further. They were then reacted under heating and stirring at 100°-120° C. for 3 hours. The reaction mixture was allowed to stand overnight at room temperature, and precipitated insoluble matter was filtered off. After the filtrate thus obtained was concentrated under reduced pressure, the residue was transferred into 500 ml of ice water, followed by neutralization with sodium hydrogencarbonate. The solution was extracted with ethyl ether. The organic layer was washed with water and then dried. The solvent was distilled off and the residue was purified by silica gel column chromatography (solvent: hexane/ethyl acetate=20/1), whereby the title compound was obtained as colorless crystals.